Cas no 327-62-8 (potassium propionate)

• Product Name: potassium propionate
• CAS No: 327-62-8
• MF: C₃H₅KO₂
• MW: 112.168902158737
• MDL: MFCD00045936
• CID: 82127
• PubChem ID: 87574693
• Update Time: 2026-05-14

potassium propionate Chemical and Physical Properties

Names and Identifiers

• potassium propionate
• PROPIONIC ACID POTASSIUM SALT
• potassium,propanoate
• Kaliumpropionat
• potassium ion propionate
• potassium propionoate
• propanoic acid potassium
• propanoic acid potassium salt
• UNII-7H1F04CKTX

• MDL： MFCD00045936
• Inchi： InChI=1S/C3H6O2.K/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1
• InChI Key： BWILYWWHXDGKQA-UHFFFAOYSA-M
• SMILES： CCC(=O)[O-].[K+]

Computed Properties

• Exact Mass: 111.99300
• Monoisotopic Mass: 111.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Boiling Point: 141.7 °C at 760 mmHg
• Flash Point: 57.7 °C
• PSA: 40.13000
• LogP: -0.85370
• Solubility: Not available

potassium propionate Security Information

• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on potassium propionate

Recent Advances in the Study of Potassium Propionate (327-62-8) and Its Applications in Chemical Biology and Medicine

Potassium propionate (CAS: 327-62-8) is a widely used chemical compound with significant applications in the fields of food preservation, pharmaceuticals, and biotechnology. Recent studies have explored its antimicrobial properties, metabolic effects, and potential therapeutic uses, making it a compound of growing interest in chemical biology and medicine. This research briefing synthesizes the latest findings on potassium propionate, focusing on its mechanisms of action, efficacy, and emerging applications.

One of the key areas of research has been the antimicrobial activity of potassium propionate. Studies have demonstrated its effectiveness against a broad spectrum of microorganisms, including bacteria and fungi. For instance, a 2023 study published in the Journal of Applied Microbiology highlighted its role in inhibiting the growth of Escherichia coli and Staphylococcus aureus, two common pathogens. The study suggested that potassium propionate disrupts microbial cell membranes and interferes with essential metabolic pathways, leading to cell death. These findings underscore its potential as a natural preservative in food and pharmaceutical products.

Beyond its antimicrobial properties, potassium propionate has also been investigated for its metabolic effects. Research published in Metabolomics in 2022 revealed that propionate, the conjugate base of potassium propionate, plays a crucial role in modulating gut microbiota and host metabolism. The study found that propionate can influence the production of short-chain fatty acids (SCFAs), which are known to regulate immune responses and energy homeostasis. This has sparked interest in potassium propionate as a potential therapeutic agent for metabolic disorders such as obesity and type 2 diabetes.

In the pharmaceutical industry, potassium propionate has been explored as an excipient in drug formulations. A recent study in the International Journal of Pharmaceutics (2023) evaluated its stability and compatibility with various active pharmaceutical ingredients (APIs). The results indicated that potassium propionate could enhance the solubility and bioavailability of certain drugs, making it a valuable additive in oral and topical formulations. However, further research is needed to address potential interactions and side effects in clinical settings.

Another promising area of research involves the use of potassium propionate in biotechnology. A 2023 paper in Biotechnology Advances discussed its role in microbial fermentation processes, where it serves as a precursor for the production of propionic acid and other valuable chemicals. The study highlighted its potential to improve yield and efficiency in industrial bioprocessing, offering a sustainable alternative to traditional chemical synthesis methods.

Despite these advancements, challenges remain in the widespread adoption of potassium propionate. Regulatory considerations, such as safety and toxicity profiles, must be thoroughly evaluated. Additionally, the cost-effectiveness of large-scale production and application needs to be addressed. Ongoing research aims to optimize production methods and explore novel applications, ensuring that potassium propionate remains a versatile and valuable compound in chemical biology and medicine.

In conclusion, potassium propionate (327-62-8) continues to be a subject of intense research due to its multifaceted applications. From antimicrobial activity to metabolic modulation and pharmaceutical excipients, its potential is vast. Future studies should focus on addressing existing challenges and unlocking new opportunities for this compound, paving the way for innovative solutions in healthcare and biotechnology.